Cas no 62347-86-8 (1,3,4-Thiadiazol-2-amine, N-hexyl-5-methyl-)

• Product Name: 1,3,4-Thiadiazol-2-amine, N-hexyl-5-methyl-
• CAS No: 62347-86-8
• MF: C₉H₁₇N₃S
• MW: 199.316380262375
• CID: 448476
• PubChem ID: 21315314
• Update Time: 2025-04-19

1,3,4-Thiadiazol-2-amine, N-hexyl-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazol-2-amine, N-hexyl-5-methyl-
• N-hexyl-5-methyl-1,3,4-thiadiazol-2-amine
• DTXSID40612247
• QRESLMMTMKJIJD-UHFFFAOYSA-N
• AKOS014313054
• N-(5-Methyl-1,3,4-thiadiazol-2-yl)-hexylamine
• 62347-86-8
• SCHEMBL11510375

• Inchi： 1S/C9H17N3S/c1-3-4-5-6-7-10-9-12-11-8(2)13-9/h3-7H2,1-2H3,(H,10,12)
• InChI Key： QRESLMMTMKJIJD-UHFFFAOYSA-N
• SMILES： S1C(C)=NN=C1NCCCCCC

Computed Properties

• Exact Mass: 199.11451
• Monoisotopic Mass: 199.11431873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 37.81